Cas no 941902-91-6 (1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941902-91-6
• MF: C₁₉H₁₄FN₃O₄
• MW: 367.330567836761
• CID: 5505931
• Update Time: 2025-05-28

1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-fluorophenyl)methyl]-1,2-dihydro-N-(3-nitrophenyl)-2-oxo-
• 1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14FN3O4/c20-14-8-6-13(7-9-14)12-22-10-2-5-17(19(22)25)18(24)21-15-3-1-4-16(11-15)23(26)27/h1-11H,12H2,(H,21,24)
• InChI Key： CHBNHKKXZNPCMR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941902-91-6)

The compound 1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 941902-91-6, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl and nitrophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. In recent years, the demand for fluorinated and nitro-substituted derivatives has surged due to their enhanced metabolic stability and binding affinity, aligning with trends in drug discovery and material science.

Researchers frequently inquire about the synthesis and applications of CAS 941902-91-6, particularly its role in developing kinase inhibitors or antimicrobial agents. The presence of both fluorine and nitro groups in its structure contributes to its electronic properties, which are critical for interactions with biological targets. This compound is often discussed in forums focusing on medicinal chemistry and structure-activity relationships (SAR), where its potential as a scaffold for drug design is highlighted.

From an industrial perspective, 1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is valued for its versatility. Its carboxamide functionality allows for further derivatization, making it a candidate for combinatorial chemistry libraries. Questions about its solubility, stability, and reactivity are common among chemists optimizing reaction conditions for scale-up processes. Additionally, its spectroscopic data (e.g., NMR, IR) is frequently requested for analytical validation.

Environmental and safety considerations are also trending topics related to this compound. While not classified as hazardous, its nitroaromatic component warrants careful handling to avoid unnecessary exposure. Regulatory-compliant storage and disposal methods are often searched in conjunction with CAS 941902-91-6, reflecting the growing emphasis on sustainable laboratory practices.

In summary, 1-(4-fluorophenyl)methyl-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to material innovation—underscore its relevance in answering today’s scientific challenges. As interest in fluorinated compounds and nitro-functionalized heterocycles continues to rise, this compound is poised to remain a focal point in academic and industrial discussions.